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Compound of Interest

Compound Name: JNJ-17203212

Cat. No.: B1673000

Essential Safety and Handling Guide for JNJ-
17203212

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of
JNJ-17203212, a potent transient receptor potential vanilloid 1 (TRPV1) antagonist. The
following procedures are designed to minimize risk and ensure a safe laboratory environment.

Disclaimer: A specific Safety Data Sheet (SDS) for INJ-17203212 was not publicly accessible
at the time of this document's creation. The guidance provided herein is based on general best
practices for handling potent pharmaceutical compounds and should be supplemented by a
thorough review of the compound-specific SDS, which should be obtained from the supplier. All
laboratory personnel must adhere to their institution's and local environmental regulations.

Chemical and Physical Properties

A summary of the key quantitative data for INJ-17203212 is presented below. This information
is vital for risk assessment and the formulation of appropriate handling protocols.
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Property Value Source(s)
Molecular Weight 419.32 g/mol [1112][3]
Formula C17H1sFeNsO [11[2][3]
Appearance Solid MedchemExpress
Purity >98% [11[3]
Solubility Soluble to 100 mM in DMSO o

and ethanol
Storage Store at +4°C [11[3]
CAS Number 821768-06-3 [1][2][3]

Personal Protective Equipment (PPE)

Due to the potent nature of INJ-17203212, a comprehensive PPE strategy is mandatory to
prevent exposure. The open handling of this compound in powder form is strongly discouraged.

[4]

PPE Category Required Equipment

- Chemical-resistant gloves (nitrile or neoprene)
) ) - Disposable lab coat with knit cuffs - ANSI-
Primary Protection o .
approved safety glasses with side shields or

chemical splash goggles

) o ] ) - All primary protection - A fit-tested N95 or
Secondary Protection (for weighing, aliquoting, ) i ) o
higher respirator, or a Powered Air-Purifying

or procedures with a high risk of aerosolization) ) )
Respirator (PAPR)[5] - Double gloving

Operational Plans: Step-by-Step Guidance

Adherence to the following procedural workflows is essential for the safe handling of INJ-
17203212.

Receiving and Storage
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Inspect incoming package Don appropriate PPE Verify compound identity Log compound in inventory Store in a designated, labeled,
for damage or leaks (gloves, lab coat, safety glasses) and quantity against order system with date of receipt and secure location at +4°C

Click to download full resolution via product page

Caption: Workflow for receiving and storing JINJ-17203212.

Preparation of Stock Solutions

Work within a certified Don full PPE Weigh the required amount ‘Add appropriate solvent Vortex or sonicate Clearly label the vial with Store stock solution
chemical fume hood (double gloves, respirator) of INJ-17203212 (e.g., DMSO, ethanol) to ensure complete dissolution compound name, concentration, date as per stability guidelines

Click to download full resolution via product page

Caption: Procedure for preparing stock solutions of INJ-17203212.

Disposal Plan

The disposal of potent pharmaceutical compounds is strictly regulated to prevent
environmental contamination and accidental exposure.

Waste Segregation

Proper segregation of waste is critical for safe and compliant disposal.[6] Use designated,
color-coded waste containers.
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Waste Type

Container Color

Description

Hazardous Chemical Waste

Black

Bulk quantities of the
compound, heavily
contaminated items, and
solutions containing JNJ-
17203212.[6]

Trace Contaminated Waste

Yellow

Items with trace amounts of
contamination, such as used
PPE and absorbent pads.[6]

Sharps Waste

Red

Needles and syringes that are
completely empty of the drug.
Syringes with any residual
volume must be disposed of as

hazardous chemical waste.[6]

Disposal Workflow
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Identify all waste streams
that have contacted JNJ-17203212

:

Segregate waste into appropriate
color-coded containers

:

Label all waste containers with
hazardous waste tags

:

Store waste in a designated
Satellite Accumulation Area (SAA)

Submit a hazardous waste
pick-up request via EHS

Click to download full resolution via product page
Caption: Disposal workflow for INJ-17203212 waste.
Key Disposal Principles:
e Do not dispose of INJ-17203212 or its waste down the drain or in the regular trash.[6]

 All personnel involved in waste handling must be trained on appropriate procedures.[7]
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o Follow all federal, state, and local regulations for hazardous waste disposal.[7]

By adhering to these guidelines, researchers can safely handle JNJ-17203212 while
minimizing risks to themselves and the environment. Always prioritize safety and consult your
institution's Environmental Health and Safety (EHS) department for any specific questions or
concerns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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